Arprinocid

• IUPAC Name: 9-[(2-chloro-6-fluorophenyl)methyl]purin-6-amine
• InChI: InChI=1S/C12H9ClFN5/c13-8-2-1-3-9(14)7(8)4-19-6-18-10-11(15)16-5-17-12(10)19/h1-3,5-6H,4H2,(H2,15,16,17)
• InChI Key: NAPNOSFRRMHNBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=NC3=C(N=CN=C32)N)F
• Molecular Formula: C12H9ClFN5
• DSSTOX Substance ID: DTXSID3057773
• Molecular Weight: 277.68 g/mol
• CAS RN: 55779-18-5

Description

Arprinocid is a coccidiostat, more likely a coccidiocide, which means it’s a drug that kills Coccidia parasites. It’s used in veterinary medicine. Its IUPAC name is 9-[(2-chloro-6-fluorophenyl)methyl]-6-purinamine.

Synthesis Analysis

The synthesis of Arprinocid was carried out by Merck & Co. The details of the synthesis process are documented in U.S. Patent 4,098,787 (1978).

Molecular Structure Analysis

Arprinocid has a molecular formula of C12H9ClFN5. It has a total of 30 bonds, including 21 non-H bonds, 16 multiple bonds, 2 rotatable bonds, 16 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, 1 primary amine (aromatic), 1 Imidazole, and 1 Pyrimidine.

Physical And Chemical Properties Analysis

Arprinocid has a molecular weight of 277.68 g/mol. It’s not a hazardous substance or mixture. It’s recommended to store Arprinocid in powder form at -20°C for 3 years or at 4°C for 2 years.

Scientific Research Applications

Veterinary Medicine: Coccidiostat in Poultry

. It is effective against various Eimeria species, which are responsible for the disease. .

Analytical Chemistry: Spectrophotometric Determination

In analytical chemistry, Arprinocid’s determination in premixes is performed using spectrophotometry. . This technique is crucial for quality control in pharmaceutical manufacturing.

Toxicology: Safety Assessment Studies

Arprinocid has been the subject of acute and subchronic toxicity studies in Sprague-Dawley rats. .

Pharmacology: Antiparasitic Activity

Pharmacologically, Arprinocid exhibits antiparasitic activity, particularly as a coccidiocide, which means it has the ability to kill Coccidia parasites. .

Environmental Science: Impact on Eco-Hazards

The environmental impact of Arprinocid, like other pharmaceuticals, is a growing concern. .

Agriculture: Use in Livestock

In agriculture, the use of Arprinocid and other antibiotics in livestock farming is scrutinized due to the potential for promoting antimicrobial resistance. .

Mechanism of Action

Target of Action

Arprinocid is primarily used as an anticoccidial agent, meaning it is effective against various species of coccidia, a group of protozoan parasites . The primary target of Arprinocid is the parasite Eimeria tenella, which causes coccidiosis in chickens .

Mode of Action

Arprinocid’s mode of action is unique and involves its interaction with cytochrome P-450 . Arprinocid-l-N-oxide, a metabolite of Arprinocid, binds directly to cytochrome P-450 . This interaction suggests that cytochrome P-450 mediated microsomal metabolism involving Arprinocid-l-N-oxide is part of the mechanism of anticoccidial action of the drug .

Biochemical Pathways

The biochemical pathways affected by Arprinocid involve the destruction of the endoplasmic reticulum, leading to cell death . This effect is primarily seen through cellular vacuole formation from dilation of rough endoplasmic reticulum structures .

Result of Action

The result of Arprinocid’s action is the death of the coccidia parasites . This is achieved through the destruction of the endoplasmic reticulum, leading to cell death . The drug’s toxic effect on cells, reflected primarily through cellular vacuole formation, is also observed in Eimeria tenella merozoites treated with the drug .

Action Environment

The environment in which Arprinocid acts is primarily the host organism, such as chickens in the case of Eimeria tenella infection . Environmental factors that could influence Arprinocid’s action, efficacy, and stability include the host’s health status, diet, and co-administration with other drugs.

Safety and Hazards

Arprinocid should be handled with care to avoid breathing in mist, gas, or vapors. Contact with skin and eyes should be avoided. Use personal protective equipment and ensure adequate ventilation. In case of accidental ingestion or contact with skin or eyes, immediate medical attention is required.

Synthesis routes and methods

Procedure details

In formamide (60 ml) was suspended 4-amino-6-(2-chloro-6-fluorobenzyl)amino-5-phenylazopyrimidine (1.07 g, 3 mmols). To the suspension was added portionwise sodium dithionite (3.28 g, 15 mmols; purity 80%) with stirring at 120°-130° C. After stirring at the same temperature for 30 minutes, the mixture was stirred at 140°-150° C. for another 1 hour. The reaction mixture was concentrated to dryness under reduced pressure, the residue washed with ether (2×30 ml), and water (50 ml) added. After ice-cooling, the insoluble matter was collected by filtration and washed. This product was put in 2 N NaOH (10 ml) and the mixture was stirred at room temperature for 30 minutes. The insoluble matter was collected by filtration, dissolved in chloroform, and purified by silica gel column chromatography [100 g, eluent: chloroform and, then, chloroformmethanol (19:1)]. Recrystallization from ethanol gave 6-amino-9-(2-chloro-6-fluorobenzyl)purine as colorless crystals (350 mg, yield 42%), m.p. 249°-250° C.